N-octadecyl-3,4,5,6-tetrahydro-2H-azepin-7-amine

• Molecular Formula: C24H48N2
• Molecular Weight: 364.7 g/mol
• IUPAC Name: N-octadecyl-3,4,5,6-tetrahydro-2H-azepin-7-amine
• InChI: InChI=1S/C24H48N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-25-24-21-18-17-20-23-26-24/h2-23H2,1H3,(H,25,26)
• InChI Key: CWYQTCLHJIHUFZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCNC1=NCCCCC1

Description

N-octadecyl-3,4,5,6-tetrahydro-2H-azepin-7-amine is a chemical compound with the molecular formula C24H48N2. It is characterized by a seven-membered ring structure with an octadecyl chain attached to the nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-octadecyl-3,4,5,6-tetrahydro-2H-azepin-7-amine typically involves the reaction of octadecylamine with a suitable precursor of the azepine ring.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

N-octadecyl-3,4,5,6-tetrahydro-2H-azepin-7-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the octadecyl group or other substituents are replaced by different functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like alkyl halides. Reaction conditions vary depending on the desired transformation, often involving specific temperatures, solvents, and catalysts .

Major Products

The major products formed from these reactions include various derivatives of the original compound, such as oxides, reduced amines, and substituted azepines.

Scientific Research Applications

N-octadecyl-3,4,5,6-tetrahydro-2H-azepin-7-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a drug candidate.

Industry: It is used in the development of new materials and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of N-octadecyl-3,4,5,6-tetrahydro-2H-azepin-7-amine involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other azepine derivatives and long-chain amines, such as:

• N-octyl-3,4,5,6-tetrahydro-2H-azepin-7-amine
• 3,4,5,6-tetrahydro-2H-azepine
• 7-methoxy-3,4,5,6-tetrahydro-2H-azepine

Uniqueness

N-octadecyl-3,4,5,6-tetrahydro-2H-azepin-7-amine is unique due to its long octadecyl chain, which imparts distinct physical and chemical properties. This makes it particularly useful in applications requiring specific hydrophobic interactions and structural characteristics .